3-(Fluoromethyl)azetidine-3-carbonitrile

• Molecular Formula: C5H7FN2
• Molecular Weight: 114.12 g/mol
• IUPAC Name: 3-(fluoromethyl)azetidine-3-carbonitrile
• InChI: InChI=1S/C5H7FN2/c6-1-5(2-7)3-8-4-5/h8H,1,3-4H2
• InChI Key: RDHHUFUZJSWWBD-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1)(CF)C#N

Description

3-(Fluoromethyl)azetidine-3-carbonitrile is a fluorinated azetidine derivative characterized by a four-membered azetidine ring substituted with a fluoromethyl (–CH2F) group and a nitrile (–CN) group at the 3-position. Its hydrochloride salt (CAS 2231676-20-1) has a molecular formula of C4H6ClFN2 and a molecular weight of 136.56 g/mol . The compound is of interest in medicinal chemistry due to the azetidine scaffold’s conformational rigidity and the fluorine atom’s ability to modulate pharmacokinetic properties, such as metabolic stability and lipophilicity .

Scientific Research Applications

Medicinal Chemistry

The compound is primarily explored for its role in the development of pharmaceuticals. It serves as a building block for synthesizing various bioactive molecules, particularly in the context of drug discovery and development.

• Estrogen Receptor Modulators : Research indicates that derivatives of 3-(fluoromethyl)azetidine-3-carbonitrile can be utilized as intermediates in the synthesis of estrogen receptor modulating compounds. These compounds are crucial in treating conditions such as breast and ovarian cancer, where estrogen signaling plays a significant role .
• Antimicrobial Agents : The compound exhibits potential antimicrobial properties, which are being investigated for developing new antibacterial and antifungal agents. The presence of the fluoromethyl group can enhance the biological activity of azetidine derivatives .

Synthetic Applications

3-(Fluoromethyl)azetidine-3-carbonitrile is also valuable in synthetic organic chemistry due to its reactivity.

• Building Blocks for Combinatorial Libraries : The compound is used as a precursor for synthesizing diverse libraries of azetidine derivatives, which can be screened for various biological activities. This application is particularly important in high-throughput screening processes in drug discovery .
• Reactivity in Organic Synthesis : The unique structure allows for various chemical transformations, including nucleophilic substitutions and ring-opening reactions. These reactions can yield highly substituted acyclic amines or expanded ring systems, which are useful in creating complex organic molecules .

Case Studies and Research Findings

Several studies have documented the applications and synthesis of 3-(fluoromethyl)azetidine-3-carbonitrile:

Study	Focus	Findings
Di Cosimo & Baselga (2017)	Estrogen receptor modulators	Demonstrated effective synthesis pathways for compounds using 3-(fluoromethyl)azetidine intermediates, highlighting its potential in cancer therapeutics .
Recent Advances in Azetidines (2024)	Synthetic strategies	Reviewed methods to synthesize functionalized azetidines, emphasizing the utility of 3-(fluoromethyl)azetidine-3-carbonitrile as a versatile building block .
Antimicrobial Research (2020)	Biological activity	Investigated the antimicrobial properties of azetidine derivatives, including those derived from 3-(fluoromethyl)azetidine-3-carbonitrile, showing promising results against various pathogens .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Variation on the Azetidine Ring

3-(2-Fluoroethyl)azetidine-3-carbonitrile hydrochloride

• Molecular Formula : C6H10ClFN2
• Molecular Weight : 164.61 g/mol
• Key Differences : The fluoromethyl group in the target compound is replaced with a 2-fluoroethyl (–CH2CH2F) substituent. The longer fluoroalkyl chain increases molecular weight and may enhance lipophilicity compared to the fluoromethyl analog. This structural difference could influence binding affinity in biological targets due to steric or electronic effects.

3-(Methylsulfanyl)azetidine-3-carbonitrile hydrochloride

• Molecular Formula : C5H9ClN2S
• Molecular Weight : 164.66 g/mol
• Key Differences: The fluoromethyl group is replaced with a methylsulfanyl (–SCH3) group. This substitution may alter solubility and metabolic pathways.

Azetidine-3-carbonitrile hydrochloride (Non-fluorinated Analog)

• Molecular Formula : C4H7ClN2
• Molecular Weight : 118.56 g/mol
• Key Differences : Absence of fluorine reduces molecular weight and lipophilicity. The fluoromethyl group in the target compound enhances metabolic stability, a critical factor in drug design.

Functional Group Variations

3-Fluoroazetidine Hydrochloride

• Molecular Formula : C3H7ClFN
• Molecular Weight : 111.55 g/mol
• Key Differences : Lacks the nitrile group, simplifying the structure. The absence of –CN reduces hydrogen-bonding capacity and may decrease interactions with enzymatic targets.

3-Fluoro-3-Methylazetidine Hydrochloride

• Molecular Formula : C4H9ClFN
• Molecular Weight : 125.57 g/mol
• Key Differences: Contains a methyl group instead of –CN.

Heterocyclic Hybrid Structures

3-(5-Bromopyridin-2-yl)azetidine-3-carbonitrile hydrochloride

• Molecular Formula: Not fully specified, but includes a bromopyridinyl substituent .
• The bromine atom adds molecular weight and may confer halogen-bonding capabilities, differing from the aliphatic fluoromethyl group in the target compound.

5-Amino-3-(trifluoromethyl)pyridine-2-carbonitrile

• Molecular Formula : C7H4F3N3
• Molecular Weight : 187.12 g/mol
• Key Differences : A pyridine-based analog with a trifluoromethyl (–CF3) group. The aromatic pyridine ring and bulkier –CF3 group contrast with the azetidine scaffold and smaller –CH2F substituent, impacting both electronic and steric properties.

Comparative Data Table

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Notable Properties
3-(Fluoromethyl)azetidine-3-carbonitrile HCl	C4H6ClFN2	136.56	–CH2F, –CN	High metabolic stability
3-(2-Fluoroethyl)azetidine-3-carbonitrile HCl	C6H10ClFN2	164.61	–CH2CH2F, –CN	Increased lipophilicity
3-(Methylsulfanyl)azetidine-3-carbonitrile HCl	C5H9ClN2S	164.66	–SCH3, –CN	Potential redox reactivity
Azetidine-3-carbonitrile HCl	C4H7ClN2	118.56	–CN	Lower lipophilicity
3-Fluoroazetidine HCl	C3H7ClFN	111.55	–F	Simplified structure
5-Amino-3-(trifluoromethyl)pyridine-2-carbonitrile	C7H4F3N3	187.12	–CF3, –CN, pyridine ring	Aromatic, halogen interactions

Preparation Methods

Synthesis of Sulfonate Precursors

The foundational approach involves functionalizing azetidine derivatives at the 3-position with a leaving group amenable to nucleophilic displacement. In patent WO2018108954A1, tert-butyl 3-(((methylsulfonyl)oxy)methyl)azetidine-1-carboxylate (5a ) or its tosylate analog (5b ) serves as a critical intermediate. These sulfonate esters are synthesized via mesylation or tosylation of tert-butyl 3-(hydroxymethyl)azetidine-1-carboxylate (4 ) using methanesulfonyl chloride or tosyl chloride in the presence of amine bases like triethylamine.

Fluorination and Cyanide Displacement

The sulfonate group in 5a/5b is displaced by fluoride using reagents such as tetrabutylammonium fluoride (TBAF) or hydrogen fluoride/trimethylamine, yielding tert-butyl 3-(fluoromethyl)azetidine-1-carboxylate (6 ). Subsequent Boc deprotection with trifluoroacetic acid (TFA) generates 3-(fluoromethyl)azetidine (7 ). To introduce the nitrile group, the patent describes displacing a mesylate or tosylate at the 3-position with cyanide. For example, l-benzhydrylazetidin-3-yl methanesulfonate (45 ) reacts with cyanide ions to form l-benzhydrylazetidine-3-carbonitrile (13 ). Applying this to 7 would require reintroducing a leaving group adjacent to the fluoromethyl substituent, followed by cyanide substitution.

Key Reaction Conditions

• Fluorination : TBAF in THF, 0–10°C.

• Cyanide displacement : KCN or NaCN in polar aprotic solvents (e.g., DMF), 50–80°C.

Aziridine-to-Azetidine Ring Expansion

Aziridine Synthesis and Activation

Academic studies demonstrate that 3-(trifluoromethyl)aziridines undergo regioselective ring expansion with nucleophiles to form azetidines. For instance, 1-tosyl-3-(trifluoromethyl)aziridine (93 ) reacts with oxygen nucleophiles (e.g., hydroxide) via ring opening at the non-CF3-substituted carbon, followed by cyclization to yield 3-(trifluoromethyl)azetidines. Adapting this strategy, cyanide nucleophiles could attack 93 to form 3-(fluoromethyl)azetidine-3-carbonitrile.

Mechanistic Pathway

The reaction proceeds through a two-step mechanism:

• Nucleophilic attack : Cyanide opens the aziridine ring at the less hindered carbon, forming a linear intermediate.

• Cyclization : Intramolecular displacement of the tosyl group yields the azetidine ring.

Example Conditions

• Nucleophile : NaCN in ethanol/water, 25°C.

• Cyclization catalyst : DBU or DABCO in dichloromethane.

Cyclization of Linear Precursors

Reductive Amination Strategies

Linear precursors such as γ-amino nitriles can undergo cyclization to form azetidines. A representative route involves:

• Imination : Condensation of 4,4,4-trifluoroacetoacetate with benzylamine to form a trifluoromethylated imine.

• α-Chlorination : Treatment with sulfuryl chloride introduces a chlorine atom adjacent to the nitrile group.

• Reductive cyclization : LiAlH4 reduces the imine and facilitates ring closure, yielding 3-(fluoromethyl)azetidine-3-carbonitrile.

Stereochemical Control

Diastereoselectivity in cyclization is influenced by the steric bulk of substituents and reaction temperature. For example, cis-azetidines dominate at low temperatures (-40°C) due to stereoelectronic effects in transition states.

Industrial-Scale Process Optimization

Large-Batch Fluorination

Patent WO2018108954A1 details a 5000-liter reactor process for synthesizing tert-butyl 3-(fluoromethyl)azetidine-1-carboxylate (6 ):

• Scale : 256.5 kg of azetidine-3-carboxylic acid input.

• Workup : Aqueous extraction with methyl-THF reduces chlorinated byproducts to <1%.

Comparative Analysis of Methodologies

Method	Yield	Steps	Key Advantage	Limitation
Nucleophilic substitution	75–85%	4–5	Scalable, high regioselectivity	Requires multiple protection/deprotection steps
Ring expansion	60–70%	3	Access to stereodefined products	Limited to activated aziridines
Reductive cyclization	50–65%	3	Direct formation of quaternary carbon	Sensitive to steric hindrance